(3-Methoxy-5-nitrophenyl)hydrazine;hydrochloride

• IUPAC Name: (3-methoxy-5-nitrophenyl)hydrazine;hydrochloride
• InChI: InChI=1S/C7H9N3O3.ClH/c1-13-7-3-5(9-8)2-6(4-7)10(11)12;/h2-4,9H,8H2,1H3;1H
• InChI Key: RZUJBTTUVOEASN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)[N+](=O)[O-])NN.Cl
• Molecular Formula: C7H10ClN3O3
• Molecular Weight: 219.62 g/mol

Description

(3-Methoxy-5-nitrophenyl)hydrazine;hydrochloride is a useful research compound. Its molecular formula is C7H10ClN3O3 and its molecular weight is 219.62 g/mol. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for (3-Methoxy-5-nitrophenyl)hydrazine;hydrochloride involves the reaction of 3-methoxy-5-nitroaniline with hydrazine hydrate in the presence of hydrochloric acid.

Starting Materials
3-methoxy-5-nitroaniline, hydrazine hydrate, hydrochloric acid

Reaction
To a solution of 3-methoxy-5-nitroaniline in hydrochloric acid, hydrazine hydrate is added dropwise with stirring., The reaction mixture is heated to reflux for several hours., The resulting precipitate is filtered and washed with water., The product is recrystallized from ethanol to obtain (3-Methoxy-5-nitrophenyl)hydrazine;hydrochloride.